N-(1,3-Benzodioxol-5-ylmethyl)methanesulfonamide
Overview
Description
N-(1,3-Benzodioxol-5-ylmethyl)methanesulfonamide, also known as MDMA sulfonamide, is a chemical compound that has been gaining attention in the scientific research community due to its potential therapeutic effects. MDMA sulfonamide is a derivative of MDMA, a popular recreational drug commonly known as ecstasy. However, MDMA sulfonamide is not intended for human consumption and is solely used for research purposes.
Scientific Research Applications
Analogue of Capsaicin
The compound has been identified as an analogue of capsaicin, which is known for its application in pain relief and management. The structural modification of capsaicin to include a 1,3-benzodioxole ring and a benzene sulfonamide group instead of an aliphatic amide chain could lead to new insights into the treatment of pain and inflammation .
Anticancer Activity
Researchers have designed and synthesized derivatives of this compound, evaluating their anticancer activity against various cancer cell lines. These studies aim to develop new anticancer agents that can target specific pathways or mechanisms within cancer cells .
Complement System Modulation
The compound has been studied for its potential role in modulating the complement system, which is part of the innate immune response. Specifically, it has been investigated as an orally bioavailable C5a receptor inverse agonist, which could have implications for treating diseases where the complement system plays a role .
Structural Analysis and Crystallography
The compound’s crystal structure has been analyzed, providing valuable information about its molecular geometry and interactions. This data is crucial for understanding how the compound and its derivatives might interact with biological targets at the molecular level .
Bioisosteric Replacement Studies
The compound serves as a model for bioisosteric replacement studies, where researchers aim to replace certain functional groups in a molecule with others that have similar physical or chemical properties. This approach is used to improve the efficacy or reduce the side effects of pharmacological agents .
Supramolecular Chemistry
In crystal form, the compound aggregates into supramolecular layers, which is of interest in the field of supramolecular chemistry. Understanding these interactions can lead to the development of new materials with specific properties .
Mechanism of Action
Mode of Action
The mode of action of N-(1,3-Benzodioxol-5-ylmethyl)methanesulfonamide is also not well-understood at this time. It’s known that the compound was designed by converting the vanillyl system on the capsaicinoid structure to a benzodioxol group, and modifying the alkyl-lipophilic chain by an aromatic ring. The amide bond was replaced by a sulfonamide bond using bioisosteric concepts . .
Biochemical Pathways
The biochemical pathways affected by N-(1,3-Benzodioxol-5-ylmethyl)methanesulfonamide are currently unknown. As the compound is a relatively new chemical entity, further studies are required to understand its impact on various biochemical pathways .
Pharmacokinetics
These properties are crucial in determining the compound’s bioavailability, which is a key factor in its efficacy as a therapeutic agent .
Action Environment
Factors such as pH, temperature, and the presence of other molecules can potentially affect the action of the compound .
properties
IUPAC Name |
N-(1,3-benzodioxol-5-ylmethyl)methanesulfonamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO4S/c1-15(11,12)10-5-7-2-3-8-9(4-7)14-6-13-8/h2-4,10H,5-6H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JAOTTZZWODVWDG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)NCC1=CC2=C(C=C1)OCO2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.